Epostatin IC50 Against DPP-II: Comparative Potency Assessment
Epostatin inhibits DPP-II with an IC50 of 0.96 μg/mL (approximately 2.22 μM based on molecular weight of 431.53 g/mol) as reported by multiple vendor technical datasheets citing the original characterization work [1]. In comparison, the synthetic DPP-II inhibitor UAMC00039 dihydrochloride demonstrates an IC50 of 0.48 nM, approximately 4,600-fold more potent . This substantial potency differential reflects distinct chemical scaffolds and binding mechanisms, with Epostatin's natural product architecture offering a moderate-affinity tool for studies where ultra-high potency may obscure physiological relevance or complicate dose-response interpretation. The original literature indicates epostatin inhibited DPP-II competitively in a dose-dependent manner, though the original publication did not report a numeric IC50 value [2].
UAMC00039: 0.48 nM
~4,600-fold difference
| Evidence Dimension | Inhibitory potency (IC50) |
|---|---|
| Target Compound Data | 0.96 μg/mL (approx. 2.22 μM) |
| Comparator Or Baseline | UAMC00039 dihydrochloride: IC50 = 0.48 nM |
| Quantified Difference | UAMC00039 is ~4,600-fold more potent than epostatin |
| Conditions | DPP-II enzyme inhibition assays; assay conditions for UAMC00039 are not specified in the referenced datasheet; epostatin original characterization performed using DPP-II from bovine sources |
Why This Matters
The moderate potency of epostatin relative to ultra-potent synthetic alternatives may reduce the risk of off-target saturation effects at higher concentrations, providing a more graded inhibition window for selectivity profiling experiments.
- [1] Hölzel-Diagnostika. Epostatin (HY-124163) product information. Epostatin is a competitive dipeptidyl peptidase II (DPP-II) inhibitor with an IC50 of 0.96 μg/mL. View Source
- [2] Akiyama T, Harada S, Kojima F, Kinoshita N, Hamada M, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by Streptomyces sp. MJ995-OF5. I. Taxonomy of producing strain, fermentation, isolation, physico-chemical properties and biological properties. J Antibiot (Tokyo). 1998 Mar;51(3):253-60. View Source
